ethyl 4-{[(1-isobutyl-1H-imidazol-5-yl)methyl]amino}piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[3-(2-methylpropyl)imidazol-4-yl]methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H28N4O2/c1-4-22-16(21)19-7-5-14(6-8-19)18-10-15-9-17-12-20(15)11-13(2)3/h9,12-14,18H,4-8,10-11H2,1-3H3
• InChI Key: RSNOFPGRAOAESN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=CN=CN2CC(C)C
• Molecular Formula: C16H28N4O2
• Molecular Weight: 308.42 g/mol

Description

Ethyl 4-{[(1-isobutyl-1H-imidazol-5-yl)methyl]amino}piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and other fields. This compound is also known as IBIM, and its chemical formula is C18H30N4O2.

Mechanism of Action

The exact mechanism of action of ethyl 4-{[(1-isobutyl-1H-imidazol-5-yl)methyl]amino}piperidine-1-carboxylate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects, including:
1. Anti-inflammatory effects: This compound has been shown to exhibit anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
2. Antioxidant effects: this compound has been shown to exhibit antioxidant properties, which makes it a potential candidate for the treatment of oxidative stress-related diseases.
3. Vasodilatory effects: This compound has been shown to exhibit vasodilatory properties, which makes it a potential candidate for the treatment of cardiovascular diseases such as hypertension.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-{[(1-isobutyl-1H-imidazol-5-yl)methyl]amino}piperidine-1-carboxylate in lab experiments include its potential applications in various research areas such as cancer research, neurological disorders, and cardiovascular diseases. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

Some of the future directions for the research on ethyl 4-{[(1-isobutyl-1H-imidazol-5-yl)methyl]amino}piperidine-1-carboxylate include:
1. Further studies on the mechanism of action of this compound to better understand its effects on various signaling pathways in the body.
2. Development of more efficient synthesis methods to reduce the cost and increase the availability of this compound.
3. Clinical trials to evaluate the safety and efficacy of this compound in the treatment of various diseases.

Scientific Research Applications

Ethyl 4-{[(1-isobutyl-1H-imidazol-5-yl)methyl]amino}piperidine-1-carboxylate has been extensively studied for its potential applications in the field of medicine. Some of the research areas where this compound has been studied include:
1. Cancer research: this compound has been shown to exhibit anti-cancer properties. It has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer.
2. Neurological disorders: This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Cardiovascular diseases: this compound has been shown to exhibit vasodilatory properties, which makes it a potential candidate for the treatment of cardiovascular diseases such as hypertension.